![molecular formula C17H23N5S B1227869 N-[3-(2-methylcyclohexyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]-1,3-benzothiazol-2-amine](/img/structure/B1227869.png)
N-[3-(2-methylcyclohexyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]-1,3-benzothiazol-2-amine
Overview
Description
N-[3-(2-methylcyclohexyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]-1,3-benzothiazol-2-amine is a member of benzothiazoles.
Scientific Research Applications
Heterocyclic Compound Synthesis : Research has shown the synthesis of heterocyclic compounds derived from 2-Amino Benzothiazole, including derivatives like N-(1,3benzothiazol-2-yl)-2-chloro acetamide, which is a key precursor in synthesizing various triazine and thiazolidine compounds (Mahmood & Ahmad, 2020).
Antitubercular and Antimicrobial Activities : Studies have demonstrated the antitubercular and antimicrobial activities of triazine substituted pyrazoles, indicating the potential of triazine derivatives in treating tuberculosis and microbial infections (Deohate & Mulani, 2019); (Deohate & Mulani, 2020).
Antimicrobial and Antiinfective Agents : Some derivatives of 1,2,4-Triazines, like N2, N4-bis(6-nitro-1,3-benzothiazol-2-yl)-N6-aryl-1,3,5-triazine-2,4,6-triamine, have shown potent antimicrobial activities, suggesting their potential as antiinfective agents (Chadotra & Baldaniya, 2016).
Corrosion Inhibition : Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effect against steel in acidic solutions, indicating a potential application in materials science (Hu et al., 2016).
Crystal Structure Analysis : Crystal structure studies of N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, a derivative, have been conducted to understand the molecular arrangement and potential applications in material and pharmaceutical sciences (Yıldırım et al., 2006).
Photo-Induced Oxidation of Amines : Certain triazine derivatives have shown the ability to oxidize amines under photo-irradiation conditions, suggesting applications in photochemistry and materials science (Nitta et al., 2005).
properties
Molecular Formula |
C17H23N5S |
|---|---|
Molecular Weight |
329.5 g/mol |
IUPAC Name |
N-[3-(2-methylcyclohexyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]-1,3-benzothiazol-2-amine |
InChI |
InChI=1S/C17H23N5S/c1-12-6-2-4-8-14(12)22-10-18-16(19-11-22)21-17-20-13-7-3-5-9-15(13)23-17/h3,5,7,9,12,14H,2,4,6,8,10-11H2,1H3,(H2,18,19,20,21) |
InChI Key |
FDWGGRWUHUOODU-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCCC1N2CNC(=NC2)NC3=NC4=CC=CC=C4S3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(2-Aminopropoxy)propoxy]propan-2-amine](/img/structure/B1227801.png)
